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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299

This technical guide provides a comprehensive overview of 2-Chloro-5-nitroanisole, a key
intermediate in the pharmaceutical and agrochemical industries.[1][2] Aimed at researchers,
scientists, and drug development professionals, this document details its chemical identity,
physicochemical properties, and relevant experimental protocols.

Chemical Identity and Synonyms

The nomenclature of a chemical compound is critical for unambiguous identification in research
and development. 2-Chloro-5-nitroanisole is known by its systematic IUPAC name and a
variety of synonyms.

The formal IUPAC name for this compound is 1-chloro-2-methoxy-4-nitrobenzene.[3] This
name precisely describes the molecular structure, indicating a benzene ring substituted with a
chlorine atom at position 1, a methoxy group at position 2, and a nitro group at position 4.

In addition to its IUPAC name, the compound is frequently referred to by several synonyms in
commercial and scientific literature. These include:

2-Chloro-5-nitroanisole[3]

2-Methoxy-4-nitrochlorobenzene[4]

Benzene, 1-chloro-2-methoxy-4-nitro-[4]

1-Chloro-2-methoxy-4-nitrobenzene[3][4]
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Understanding these different names is crucial for conducting thorough literature searches and
for clear communication within the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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